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Compound of Interest

Compound Name: HJC0350

Cat. No.: B15612196 Get Quote

This technical support center provides guidance on the long-term storage, handling, and use of

HJC0350 powder for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for HJC0350 powder?

For optimal stability, HJC0350 powder should be stored at -20°C for up to 3 years or at 4°C for

up to 2 years.[1]

Q2: How should I store HJC0350 after it has been reconstituted in a solvent?

Once dissolved in a solvent such as DMSO, it is recommended to store the solution at -80°C

for up to 2 years or at -20°C for up to 1 year.[1] To minimize degradation from freeze-thaw

cycles, it is advisable to aliquot the solution into single-use vials.

Q3: Is HJC0350 powder sensitive to humidity?

While specific data on the hygroscopicity of HJC0350 powder is not available, it is best practice

to store it in a tightly sealed container in a dry environment. One supplier notes that DMSO, a

common solvent for reconstitution, is hygroscopic and recommends using a fresh, unopened

container of DMSO to ensure optimal solubility.[1]

Q4: Should I protect HJC0350 powder from light?
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Although specific photostability studies for HJC0350 are not publicly available, it is a general

precautionary measure for all chemical compounds to be stored away from direct light.

Exposure to UV or visible light can potentially lead to degradation over time.

Q5: What is the proper way to handle HJC0350 powder?

When handling HJC0350 powder, it is recommended to work in a well-ventilated area and use

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. Avoid generating dust.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty dissolving the powder

The compound may have

degraded due to improper

storage.

Ensure that the recommended

storage conditions have been

followed. Use fresh, anhydrous

grade solvent (e.g., DMSO) for

reconstitution. Gentle warming

or sonication may aid in

dissolution.

Inconsistent experimental

results

The compound may have

degraded after reconstitution.

Aliquot reconstituted solutions

to avoid repeated freeze-thaw

cycles. Ensure the storage

temperature for the solution is

maintained at -20°C or -80°C.

The powder may have

absorbed moisture, affecting

its mass and concentration

calculations.

Store the powder in a

desiccator or a tightly sealed

container with a desiccant.

Visible changes in powder

appearance (e.g., color,

texture)

This could indicate

degradation due to exposure

to light, humidity, or elevated

temperatures.

Do not use the powder if any

physical changes are

observed. Contact the supplier

for a replacement.

Storage Condition Summary
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Form Storage Temperature Duration

Powder -20°C 3 years[1]

4°C 2 years[1]

In Solvent (e.g., DMSO) -80°C 2 years[1]

-20°C 1 year[1]

Experimental Protocols
Protocol for Reconstitution of HJC0350 Powder

Preparation: Before opening, allow the HJC0350 powder vial to equilibrate to room

temperature for at least 20 minutes. This minimizes condensation, which can introduce

moisture.

Solvent Addition: Using a calibrated micropipette, add the required volume of fresh,

anhydrous solvent (e.g., DMSO) to the vial to achieve the desired stock concentration.

Dissolution: Cap the vial tightly and vortex gently until the powder is completely dissolved. If

necessary, brief sonication in a water bath can be used to aid dissolution.

Storage: If not for immediate use, aliquot the stock solution into smaller, single-use, light-

protected vials. Store the aliquots at -20°C or -80°C.
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HJC0350 Powder

Reconstitution

HJC0350 Solution

Receive HJC0350 Powder

Store at -20°C or 4°C
in a dry, dark place

Equilibrate to Room Temp.

Reconstitute in
Anhydrous Solvent

Use Immediately
in Experiment

For immediate use

Aliquot into
Single-Use Vials

For long-term storage

Store at -80°C or -20°C

Thaw for use
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Experiencing Issues with HJC0350?

Powder Stored Correctly?

Powder Appearance Normal?

Yes

Contact Supplier

No

Used Fresh Anhydrous Solvent?

Yes No

Avoided Multiple
Freeze-Thaw Cycles?

Yes

Re-evaluate Reconstitution Protocol

No

Proceed with Experiment

Yes No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: HJC0350 Powder].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612196#long-term-storage-of-hjc0350-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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